Cas no 873936-98-2 (3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl-)

• Product Name: 3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl-
• CAS No: 873936-98-2
• MF: C₈H₈Cl₂N₂O₂
• MW: 235.067319869995
• MDL: MFCD11847422
• CID: 1888622
• PubChem ID: 53403411
• Update Time: 2025-10-29

3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-N-methoxy-N-methylnicotinamide
• 2,6-dichloro-N-methoxy-N-methyl-nicotinamide
• 2,6-DICHLORO-N-METHOXY-N-METHYLPYRIDINE-3-CARBOXAMIDE
• 3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl-
• AB93108
• DB-329693
• CS-0194582
• KBSJBBWIKLORJT-UHFFFAOYSA-N
• HS-3101
• MFCD11847422
• SCHEMBL3700292
• 873936-98-2

• MDL： MFCD11847422
• Inchi： 1S/C8H8Cl2N2O2/c1-12(14-2)8(13)5-3-4-6(9)11-7(5)10/h3-4H,1-2H3
• InChI Key： KBSJBBWIKLORJT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(N(C)OC)=O

Computed Properties

• Exact Mass: 233.99600
• Monoisotopic Mass: 233.9962829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.43000
• LogP: 2.02180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl-

3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl- (CAS No. 873936-98-2): A Comprehensive Overview

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl- (CAS No. 873936-98-2) stands out due to its unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

The molecular structure of 3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl- features a pyridine core substituted with chloro and methoxy groups, which contribute to its distinct chemical reactivity and biological activity. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules. Specifically, the N-methoxy and N-methyl substituents enhance its solubility and binding affinity to biological targets, making it an attractive candidate for further derivatization and optimization.

In the realm of pharmaceutical research, this compound has been explored for its potential role in modulating various biological pathways. Recent studies have highlighted its efficacy in inhibiting enzymes associated with inflammatory responses and cancer progression. For instance, preliminary in vitro experiments have demonstrated that derivatives of 3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl- exhibit significant activity against cyclooxygenase-2 (COX-2), a key enzyme involved in pain and inflammation.

The dichloro substitution at the 2 and 6 positions of the pyridine ring imparts additional reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups into the molecular framework, thereby enhancing the pharmacological properties of the compound. Such modifications have led to the development of novel analogs with improved potency and selectivity.

The synthesis of 3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl- involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including flow chemistry and microwave-assisted synthesis, have been employed to optimize yield and purity. These techniques not only improve efficiency but also minimize waste generation, aligning with the principles of green chemistry.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have shown that derivatives exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally. This makes them suitable for further development into clinical candidates. Additionally, computational modeling techniques such as molecular docking and molecular dynamics simulations have been utilized to predict binding interactions with target proteins. These simulations provide valuable insights into the compound's mechanism of action and aid in rational drug design.

In vivo studies have further validated the potential therapeutic applications of 3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl-. Animal models of inflammation and cancer have demonstrated promising results regarding anti-inflammatory and antitumor effects. These findings are consistent with preclinical data suggesting that this compound may serve as a lead molecule for developing new treatments against chronic diseases.

The future direction of research on this compound includes exploring its role in combination therapies. By pairing it with other bioactive molecules or therapeutic agents, researchers aim to achieve synergistic effects that could enhance treatment outcomes. Furthermore, investigating its potential as a prodrug—a precursor that is metabolically converted into an active drug—could expand its utility across multiple therapeutic areas.

The regulatory landscape for novel pharmaceutical compounds also plays a crucial role in their development and commercialization. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for ensuring safety and efficacy before human trials can commence. Researchers are currently navigating these regulatory pathways to bring derivatives of 3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl- closer to clinical reality.

In conclusion, 3-Pyridinecarboxamide, 2,6-dichloro-N-methoxy-N-methyl- (CAS No. 873936-98-2) represents a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features make it a valuable building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new insights into its biological activities and synthetic possibilities, this compound is poised to make meaningful contributions to the field of medicinal chemistry.